Lithium Hydroxide Monohydrate

• CAS No.: 1310-66-2
• Molecular Formula: HLiO·H₂O
• Molecular Weight: 23.951802
• Synonyms: Lithium Hydroxide Hydrate

Description

Lithium Hydroxide Monohydrate, also known as this compound, is a useful research compound. Its molecular formula is HLiO·H₂O and its molecular weight is 23.951802. The purity is usually 95%.
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Scientific Research Applications

Lithium-Ion Batteries and Energy Storage

Role in Battery Production

Lithium hydroxide monohydrate is primarily utilized in the production of lithium-ion batteries, which are essential for electric vehicles and renewable energy systems. It serves as a precursor for lithium carbonate, crucial for manufacturing cathode materials such as nickel-cobalt-manganese (NCM) and lithium nickel cobalt aluminum (NCA) batteries. These materials significantly enhance the performance and energy density of batteries .

Table 1: Types of Lithium-Ion Batteries Using this compound

Battery Type	Composition	Key Applications
Nickel-Cobalt-Manganese (NCM)	LiOH·H₂O, Nickel, Cobalt	Electric vehicles, energy storage
Lithium Nickel Cobalt Aluminum (NCA)	LiOH·H₂O, Nickel, Cobalt, Aluminum	High-performance EVs

Case Study: Tesla's Use of NCA Batteries

Tesla employs lithium hydroxide in producing NCA batteries for its electric vehicles, optimizing battery efficiency and lifespan. The high energy density achieved through these materials enables longer driving ranges and faster charging times .

Pharmaceuticals

Mood Stabilizers and Neuroprotective Agents

In the pharmaceutical sector, this compound is crucial for synthesizing lithium salts like lithium carbonate, which are employed in treating bipolar disorder and other psychiatric conditions. These compounds act as mood stabilizers by modulating neurotransmitter activity .

Table 2: Pharmaceutical Applications of this compound

Application	Compound Used	Therapeutic Use
Mood Stabilizers	Lithium Carbonate	Bipolar disorder treatment
Neuroprotective Agents	Lithium Salts	Treatment for neurodegenerative diseases

Air Purification and Carbon Dioxide Scrubbing

Environmental Applications

This compound is also utilized in air purification systems to absorb carbon dioxide (CO₂), making it valuable in confined environments such as submarines and spacecraft. This application is critical for maintaining breathable air during extended missions .

Table 3: Applications in Air Purification

Application Area	Use of this compound
Spacecraft	CO₂ scrubbing to ensure breathable air
Submarines	Maintaining air quality during underwater missions

Industrial Uses

Production of Specialty Chemicals

Beyond its primary applications, this compound is employed in producing lubricants, greases, dyes, resins, and coatings. Its properties make it suitable for high-temperature applications due to its stability and resistance to oxidation .

Table 4: Industrial Applications of this compound

Industry	Application
Lubricants	Production of lithium greases
Ceramics	Used in specific ceramic products
Water Treatment	Chemical reagent for purification processes

Q & A

Basic Research Questions

Q. What standardized methods are recommended for determining the purity of lithium hydroxide monohydrate in academic research?

• Methodological Answer : Use titrimetric and gravimetric methods outlined in GB/T 11064 series. For carbonate content, employ acid-base titration (GB/T 11064.1-2013) , while chloride impurities are quantified via potentiometric titration (GB/T 11064.3-2013) . Gravimetric analysis for acid-insoluble residues is detailed in GB/T 11064.11-2013 . ICP-AES (GB/T 11064.16-2023) is recommended for trace metal analysis (e.g., Fe, Ca, Cu) .

Q. How should this compound be safely handled in laboratory settings?

• Methodological Answer :

• PPE : Wear nitrile gloves, chemical-resistant lab coats, and ANSI-approved goggles with side shields. Use NIOSH-certified N95 respirators for dust control .
• Ventilation : Implement local exhaust ventilation (LEV) to maintain airborne concentrations below 1 mg/m³ .
• Decontamination : Rinse exposed skin with 0.1 M acetic acid to neutralize alkalinity, followed by water .
• Storage : Store in airtight containers under nitrogen to prevent CO₂ absorption and degradation .

Q. What are the key physicochemical properties of this compound relevant to experimental design?

• Methodological Answer :

• Solubility : Increases from 12.7 g/100 mL at 0°C to 17.5 g/100 mL at 100°C .
• Thermal Stability : Dehydrates at 100–110°C to form anhydrous LiOH, which decomposes to Li₂O at ~1000°C .
• pH : Aqueous solutions (0.4 g/L) have pH ~12 .
• Reactivity : Reacts exothermically with acids (e.g., HCl → LiCl) and absorbs CO₂ to form Li₂CO₃ .

Q. How can researchers synthesize high-purity this compound from lithium carbonate?

• Methodological Answer : Use a double-decomposition reaction with calcium hydroxide: $\text{Li}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2\text{LiOH} + \text{CaCO}_3 \downarrow$
  • Key Steps : (1) Stir slurry at 80°C for 6 hours; (2) Filter CaCO₃ precipitate; (3) Concentrate filtrate under vacuum at 50°C; (4) Crystallize at 25°C .
  • Purity Control : Monitor residual Ca²⁺ via ICP-AES (detection limit: 0.03 wt.% per GB/T 8766-2013) .

Advanced Research Questions

Q. How can researchers resolve contradictory assignments of water librational modes in this compound’s vibrational spectra?

• Methodological Answer : Combine isotopic substitution (e.g., D₂O for H₂O) with Raman/FTIR spectroscopy. Neutron diffraction ( ) confirms the crystal structure (space group P2₁/c), aiding mode assignment . For unresolved peaks, apply DFT simulations with B3LYP/6-311++G(d,p) basis sets to correlate experimental and theoretical spectra .

Q. What experimental strategies optimize this compound’s stability in aqueous electrolytes for Li-ion battery research?

• Methodological Answer :
  • CO₂ Mitigation : Use gloveboxes with <1 ppm CO₂ and electrolyte additives (e.g., vinylene carbonate) to passivate LiOH surfaces .
  • Thermal Analysis : Conduct TGA-DSC to identify decomposition thresholds (e.g., 100°C for dehydration; 450°C for LiOH → Li₂O) .
  • Electrochemical Testing : Pair with in-situ XRD to monitor phase transitions during cycling .

Q. How can researchers address discrepancies in impurity profiles between this compound synthesized from brine vs. ore sources?

• Methodological Answer :
  • Source Characterization : Analyze raw materials via XRF for Br⁻, SO₄²⁻, and Mg²⁺ (common in brine) or SiO₂ and Al₂O₃ (ore-derived) .
  • Process Optimization : For brine-derived LiOH, implement ion-exchange membranes to reduce Na⁺ (<0.05 wt.%) and K⁺ (<0.01 wt.%) .
  • Validation : Cross-validate ICP-AES (GB/T 11064.16-2023) and ion chromatography for anion quantification .

Q. What methodologies enable precise control of this compound’s crystallinity for CO₂ capture applications?

• Methodological Answer :
  • Crystallization Tuning : Adjust cooling rates during crystallization (e.g., 0.5°C/min for >100 µm crystals) to enhance surface area and CO₂ uptake kinetics .
  • In-situ Monitoring : Use FBRM (Focused Beam Reflectance Measurement) to track particle size distribution during synthesis .
  • Performance Testing : Conduct TGA-MS under 10% CO₂/N₂ to quantify adsorption capacity (theoretical: 0.92 g CO₂/g LiOH) .

Q. How can researchers mitigate alkaline degradation of polymer electrolytes when using this compound as a pH regulator?

• Methodological Answer :
  • Buffering Agents : Incorporate zwitterionic additives (e.g., sulfobetaine) to stabilize pH at 7–9 without OH⁻ liberation .
  • Nanoconfinement : Encapsulate LiOH·H₂O in mesoporous SiO₂ (pore size: 4–6 nm) to limit direct contact with polymers .
  • Accelerated Aging Tests : Expose composites to 85°C/85% RH for 500 hours; monitor mechanical integrity via DMA .